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Compound of Interest

1-Nitro-4-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B1297537

An In-depth Technical Guide to the Physical Characteristics of 1-Nitro-4-
(trifluoromethoxy)benzene

For drug development professionals, medicinal chemists, and researchers, a precise
understanding of a compound's physical properties is fundamental to its safe handling,
formulation, and application. 1-Nitro-4-(trifluoromethoxy)benzene (CAS No. 713-65-5), a key
intermediate in the synthesis of pharmaceuticals and advanced materials, presents unique
physical characteristics that warrant detailed examination.[1][2][3] This guide provides a
comprehensive analysis of its appearance and odor, grounded in authoritative data and field-
proven insights for practical laboratory application.

Part 1: Appearance and Physical State

The appearance of 1-Nitro-4-(trifluoromethoxy)benzene is variable and highly dependent on
ambient temperature, a critical consideration for storage and handling. It is most commonly
described as a clear liquid with a color ranging from light or pale yellow to light orange and
sometimes green.[1][4][5][6] However, some sources also classify it as a yellow crystalline
solid.[3]

This discrepancy is explained by its relatively low melting point. The most frequently cited
melting point is 15 °C.[1][2][6] This means that at a typical room temperature of 20-25 °C, the
compound will exist as a liquid. However, in cooler environments, such as a refrigerator where
it is often stored (recommended storage is 2-8°C), or in laboratories without strict temperature
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control, it will solidify.[7] Researchers should therefore expect the compound to be either a
liquid or a low-melting solid upon receipt and use.

The variation in reported color (from yellow to orange or green) is likely attributable to the purity
of the substance. Trace impurities, often residual reactants or byproducts from synthesis, can
impart a noticeable color to the final product. A purity of 296% to =98% is commonly specified
for commercial grades.[1][3]

Summary of Physical Properties

For ease of reference, the key physical and chemical properties of 1-Nitro-4-
(trifluoromethoxy)benzene are summarized in the table below.

Property Value Source(s)
CAS Number 713-65-5 [21[31[7]
Molecular Formula C7HaFsNO3 [11[81I9]
Molecular Weight 207.11 g/mol [11[7118]

Light orange to yellow to green

Appearance clear liquid; Yellow crystalline [1][3]14]
solid

Physical State (20°C) Liquid

Melting Point 15°C [11[2][6]

N ] 217.4 + 35.0 °C at 760 mmHg;
Boiling Point [1112]
60 °C at 4 mmHg

Density ~1.45 - 1.5 g/cm3 [1112]

Refractive Index n20/D 1.47 [1]

Insoluble in water; Soluble in
organic solvents like

Solubility [3][6]
chloroform and methanol

(sparingly)
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Relationship Between Temperature and Physical State

The physical state of 1-Nitro-4-(trifluoromethoxy)benzene is a direct function of its storage
and handling temperature relative to its melting point. This relationship is crucial for
experimental design, particularly when precise measurements of volume or mass are required.

Ambient Temperature

<15°C > 15°C
(e.g., Refrigeration) (e.g., Room Temperature)

Physical State of C7H4F3NOs

Solid Liquid

(Yellow Crystalline) (Yellow to Orange/Green)

Click to download full resolution via product page

Caption: Temperature-dependent physical state of 1-Nitro-4-(trifluoromethoxy)benzene.

Part 2: Odor Profile

A thorough review of available safety and technical documentation reveals a critical data gap
regarding the odor of 1-Nitro-4-(trifluoromethoxy)benzene. The Safety Data Sheet (SDS)
from major suppliers explicitly states "No information available" for odor.[9] This lack of
characterization necessitates a cautious approach in the laboratory.

Causality and Implication: The absence of odor data does not imply the compound is odorless.
Many volatile organic compounds possess distinct smells, but this characteristic is not always
determined during routine analysis, especially if the compound is known to be hazardous. The
primary concern is inhalation toxicity. The compound is classified as a skin, eye, and potential
respiratory irritant.[9][10] Therefore, direct or intentional inhalation for the purpose of identifying
an odor is strongly discouraged.
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Protocol: Safe Handling of Chemicals with Unknown
Olfactory Properties

Trustworthiness in scientific practice requires protocols that ensure safety, especially when
dealing with incomplete data. The following workflow must be followed when handling 1-Nitro-
4-(trifluoromethoxy)benzene or any substance with an uncharacterized odor.

Obijective: To handle the chemical for experimental use while minimizing inhalation exposure
and preventing accidental sensory evaluation.

Methodology:

e Engineering Controls: All manipulations, including weighing, aliquoting, and transfers, must
be conducted within a certified chemical fume hood to ensure adequate ventilation.[9][10]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including
chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical splash goggles that provide
a complete seal around the eyes.[9][10]

e Avoidance of Sensory Evaluation:

o Never deliberately attempt to smell the chemical. The practice of "wafting" is not a safe or
approved method for hazardous or uncharacterized substances.

o If an odor is detected incidentally during proper handling within a fume hood, this may
indicate inadequate containment or a significant spill. Cease work immediately, secure the
container if safe to do so, and evacuate the area. Report the incident to laboratory safety
personnel.

e Spill Management:
o Keep a spill kit rated for volatile organic compounds readily accessible.

o In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)
and place it in a sealed container for hazardous waste disposal.[10]
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* Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, in accordance with institutional and local regulations for hazardous chemical
waste.[9]
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Caption: Safety workflow for handling chemicals with unknown odor profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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